Cas no 6314-12-1 (5-Bromo-4-chloro-6-methylpyrimidin-2-amine)

• Product Name: 5-Bromo-4-chloro-6-methylpyrimidin-2-amine
• CAS No: 6314-12-1
• MF: C₅H₅BrClN₃
• MW: 222.470298528671
• MDL: MFCD00275421
• CID: 839076
• PubChem ID: 237008
• Update Time: 2025-06-08

5-Bromo-4-chloro-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-6-methylpyrimidin-2-amine
• 2-Amino-5-bromo-4-chloro-6-methylpyrimidine
• NSC 40200
• 2-PYRIMIDINAMINE, 5-BROMO-4-CHLORO-6-METHYL-
• 5-bromo-4-chloro-6-methyl-2-pyrimidinamine
• NSC40200
• HSYWUFCGTXDANS-UHFFFAOYSA-N
• BCP20214
• PB29065
• RP27412
• AM804164
• ST2411846
• W7514
• 5-bromo-4-chloro-6-methylpyrimidin-2-ylamine
• 4-
• DB-009998
• MFCD00275421
• F8889-6022
• EN300-102579
• E6BZ3WQQ7G
• CS-0019263
• 5-bromo-4-chloro-6-methyl-pyrimidin-2-amine
• DS-0763
• SCHEMBL1983684
• SY097051
• 5-BROMO-4-CHLORO-6-METHYL-PYRIMIDIN-2-YLAMINE
• DTXSID90285001
• J-517080
• NSC-40200
• AKOS015833968
• 6314-12-1

• MDL： MFCD00275421
• Inchi： 1S/C5H5BrClN3/c1-2-3(6)4(7)10-5(8)9-2/h1H3,(H2,8,9,10)
• InChI Key： HSYWUFCGTXDANS-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N)N=C1C)Cl

Computed Properties

• Exact Mass: 220.93600
• Monoisotopic Mass: 220.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.815
• Boiling Point: 390.4±52.0 °C at 760 mmHg
• Flash Point: 189.9±30.7 °C
• PSA: 51.80000
• LogP: 2.36430
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-4-chloro-6-methylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-4-chloro-6-methylpyrimidin-2-amine

Comprehensive Overview of 5-Bromo-4-chloro-6-methylpyrimidin-2-amine (CAS No. 6314-12-1)

5-Bromo-4-chloro-6-methylpyrimidin-2-amine, with the CAS number 6314-12-1, is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are pivotal in drug discovery due to their versatile biological activities. The presence of bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in anticancer agents, antiviral drugs, and herbicides. Researchers are particularly interested in 5-Bromo-4-chloro-6-methylpyrimidin-2-amine due to its potential role in modulating enzyme activity and inhibiting pathogen growth. Its structural features align with current trends in fragment-based drug design (FBDD), a hot topic in medicinal chemistry.

The synthesis of CAS 6314-12-1 typically involves multi-step reactions, including halogenation and amination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce environmental impact, addressing the growing focus on green chemistry. These innovations resonate with industry demands for sustainable and cost-effective production methods.

Analytical characterization of 5-Bromo-4-chloro-6-methylpyrimidin-2-amine employs tools such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. The compound’s stability under various pH conditions has also been investigated, a critical factor for its utility in formulation development.

From a commercial perspective, 6314-12-1 is listed by major chemical suppliers as a building block for specialized pharmaceuticals. Its relevance in high-throughput screening (HTS) libraries underscores its importance in modern drug discovery pipelines. Additionally, patents involving this compound often cite its use in kinase inhibitors, reflecting its therapeutic potential.

Emerging studies suggest that derivatives of 5-Bromo-4-chloro-6-methylpyrimidin-2-amine may exhibit anti-inflammatory or neuroprotective properties, aligning with global health priorities like neurodegenerative disease research. Such findings have spurred academic and industrial collaborations to explore its mechanisms further.

In summary, 5-Bromo-4-chloro-6-methylpyrimidin-2-amine (CAS 6314-12-1) represents a multifaceted tool in chemical biology. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research themes—such as precision medicine and sustainable synthesis—ensure its continued prominence in scientific literature and industrial applications.